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Compound of Interest

Compound Name: EPZ015666

Cat. No.: B607352

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential logistical information and a step-by-

step plan for the proper disposal of EPZ015666 (also known as GSK3235025), a potent and
selective PRMTS5 inhibitor.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for EPZ015666 is
not readily available in the public domain, general principles for the disposal of laboratory
chemical waste should be strictly followed. These procedures are designed to minimize risk
and ensure compliance with regulatory standards.

Key Compound Information

A summary of essential quantitative data for EPZ015666 is provided in the table below for easy
reference during handling and storage.
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Property Value Source
Molecular Weight 383.44 g/mol [1]
Purity =98% (HPLC)

Storage (Powder) -20°C [11[2]
Storage (In solvent) -80°C [2]
Solubility in DMSO >19.17 mg/mL [3]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedures for the disposal of EPZ015666.
This process is designed to be straightforward and directly applicable to a laboratory setting.

Step 1: Waste Identification and Classification

The initial and most critical step is to classify EPZ015666 as a hazardous chemical waste. Due
to its nature as a bioactive small molecule inhibitor, it should not be disposed of in regular trash
or down the drain.[4] All waste containing EPZ015666, including pure compound, solutions,
and contaminated labware, must be treated as hazardous.

Step 2: Segregation of Waste
Proper segregation is crucial to prevent accidental chemical reactions.[5]

e Solid Waste: Collect unused or expired EPZ015666 powder in its original container or a
clearly labeled, compatible container.[6] Contaminated items such as gloves, weighing
paper, and pipette tips should be placed in a designated, sealed plastic bag or container
labeled as "Hazardous Chemical Waste" and listing EPZ015666 as a contaminant.[7]

e Liquid Waste: Solutions containing EPZ015666 should be collected in a dedicated, leak-
proof, and chemically compatible waste container.[8] It is advisable to segregate
halogenated and non-halogenated solvent waste.[5] The container must be clearly labeled
with "Hazardous Chemical Waste" and a complete list of its contents, including the full
chemical name and approximate concentrations.[8]
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e Sharps: Any needles or blades contaminated with EPZ015666 should be disposed of in a
designated sharps container that is clearly labeled as containing chemical waste.[7]

Step 3: Labeling and Storage of Waste

All waste containers must be accurately and clearly labeled.[9] The label should include:
e The words "Hazardous Waste"[8]

o The full chemical name(s) of the contents (no abbreviations)[8]

e The approximate quantities or concentrations of each chemical[8]

e The date of waste generation[8]

e The laboratory of origin (building and room number) and the name of the principal
investigator[8]

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.[10] This area should be away from general lab traffic and have secondary
containment to prevent spills.[6] Containers must be kept closed except when adding waste.[9]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[8] Do not attempt to transport or dispose of the chemical waste
yourself. Follow all institutional procedures for waste manifest forms and pickup schedules.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of EPZ015666 in a
laboratory setting.
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Caption: Workflow for the safe disposal of EPZ015666.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of EPZ015666, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific chemical hygiene plan and EHS guidelines for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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